1-(5-Chloro-2-methoxyphenyl)-3-(2-((6-((4-methylpyridin-2-yl)amino)pyrimidin-4-yl)amino)ethyl)urea
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Description
1-(5-Chloro-2-methoxyphenyl)-3-(2-((6-((4-methylpyridin-2-yl)amino)pyrimidin-4-yl)amino)ethyl)urea is a useful research compound. Its molecular formula is C20H22ClN7O2 and its molecular weight is 427.89. The purity is usually 95%.
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Scientific Research Applications
Degradation and Environmental Impact
- A study on Chlorimuron-ethyl , a related compound, investigated its degradation by Aspergillus niger in agricultural soil, highlighting the microbial transformation's role in reducing soil and water contamination by similar herbicides. This research suggests potential environmental bioremediation applications for related compounds (Sharma, Banerjee, & Choudhury, 2012).
Antioxidant Activity
- The synthesis and evaluation of antioxidant activity of pyrimidinone derivatives were studied, indicating the potential of these compounds in pharmaceutical applications targeting oxidative stress-related diseases (George et al., 2010).
Polymerization Initiators
- N-aryl-N′-pyridyl ureas , through their synthesis and evaluation, were found to initiate the ring-opening polymerization of epoxide, suggesting applications in polymer science for creating novel materials (Makiuchi, Sudo, & Endo, 2015).
Synthesis of Novel Compounds
- Research on the cyclocondensation reaction of 4-aryl-4-methoxy-1,1,1-trifluoro-3-buten-2-ones with urea has led to the synthesis of novel pyrimidinones, which might have various chemical and pharmaceutical applications (Bonacorso et al., 2003).
Antiviral and Anticancer Potential
- The development of thiazolo[5,4-d]pyrimidines showed molluscicidal properties, indicating the potential for designing compounds with specific biological activities (El-bayouki & Basyouni, 1988).
Antibacterial Activity
- The synthesis and antibacterial activity of 3-substituted-6-(3-ethyl-4-methylanilino)uracils were explored, providing insights into creating new antimicrobial agents targeting specific bacterial enzymes (Zhi et al., 2005).
Properties
IUPAC Name |
1-(5-chloro-2-methoxyphenyl)-3-[2-[[6-[(4-methylpyridin-2-yl)amino]pyrimidin-4-yl]amino]ethyl]urea |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22ClN7O2/c1-13-5-6-22-18(9-13)28-19-11-17(25-12-26-19)23-7-8-24-20(29)27-15-10-14(21)3-4-16(15)30-2/h3-6,9-12H,7-8H2,1-2H3,(H2,24,27,29)(H2,22,23,25,26,28) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QHIXSLDZFYUNGX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC=C1)NC2=NC=NC(=C2)NCCNC(=O)NC3=C(C=CC(=C3)Cl)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22ClN7O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
427.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.